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Compound of Interest

Compound Name: Omeprazole sulfone-d3

Cat. No.: B8088789

Technical Guide: Omeprazole Sulfone-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Omeprazole sulfone-d3, a deuterated
analog of the primary metabolite of Omeprazole. It is a critical internal standard for bioanalytical
and pharmacokinetic studies.

Core Compound Details

Omeprazole sulfone-d3 is the deuterium-labeled form of Omeprazole sulfone, a metabolite of
the widely used proton pump inhibitor, Omeprazole. Its primary application is as an internal
standard in quantitative analyses, such as liquid chromatography-mass spectrometry (LC-MS),
to ensure the accuracy and precision of the measurement of Omeprazole sulfone in biological
samples.[1][2]

There are two commonly referenced CAS numbers for Omeprazole sulfone-d3, which
correspond to different positions of the deuterium labeling:

o CAS Number 1189891-71-1: This identifier typically refers to the compound where the three
deuterium atoms are located on the methoxy group of the benzimidazole ring.[3][4][5][6][7]

o CAS Number 2749628-17-7: This identifier is assigned to the isotopologue where the
deuterium atoms are on the benzimidazole ring itself.[3]
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Researchers should verify the specific labeling pattern from the supplier when ordering.

Quantitative Data Summary

Parameter Value Reference(s)
Molecular Formula C17H16D3N304S [11131[51181]
Molecular Weight Approximately 364.43 g/mol [B1516]1[71[9]
Purity =>99% deuterated forms (d1- 5]

d3)

White to off-white or beige
Appearance .
solid

[3]17]

Unlabeled CAS No. 88546-55-8

[3](5]

Metabolic Pathway of Omeprazole

Omeprazole is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme

system. The formation of Omeprazole sulfone is specifically catalyzed by the CYP3A4 isoform.

[4][8][10] Understanding this pathway is crucial for interpreting pharmacokinetic data and

potential drug-drug interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Omeprazole sulfone-d3 CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8088789#0omeprazole-sulfone-d3-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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